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Compound of Interest

Compound Name:
4-Bromo-3-

(trifluoromethyl)quinoline

Cat. No.: B1278517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Bromo-3-(trifluoromethyl)quinoline,

a key building block in medicinal chemistry and materials science. This document details its

commercial availability, physicochemical properties, synthetic methodologies, and potential

applications, with a focus on data relevant to research and development.

Core Compound Information
4-Bromo-3-(trifluoromethyl)quinoline is a halogenated quinoline derivative with the chemical

formula C₁₀H₅BrF₃N. Its structure, featuring both a bromine atom and a trifluoromethyl group

on the quinoline scaffold, makes it a versatile reagent in organic synthesis. The trifluoromethyl

group can enhance metabolic stability and binding affinity of target molecules, while the

bromine atom provides a reactive handle for various cross-coupling reactions.

Commercial Availability
4-Bromo-3-(trifluoromethyl)quinoline (CAS No. 590371-97-4) is commercially available from

a range of chemical suppliers. The purity levels and available quantities vary, allowing for

procurement for both small-scale research and larger-scale development projects. A summary

of representative suppliers is provided below.
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Supplier CAS Number Purity
Available
Quantities

Aaron Chemicals 590371-97-4 95% 100mg, 250mg

GIHI CHEMICALS

CO.,LIMITED
590371-97-4 >99% Inquire for details

BLD Pharm 590371-97-4 Inquire for details Inquire for details

ZHIYUAN HIGH

TECH INDUSTRY

co.,ltd

590371-97-4 98% Inquire for details

Hangzhou Fluoro

Pharmaceutical Co.,

Ltd.

590371-97-4 >98% Inquire for details

Physicochemical Properties
A compilation of the key physicochemical properties of 4-Bromo-3-(trifluoromethyl)quinoline
is presented in the table below, based on data from various suppliers.

Property Value

Molecular Formula C₁₀H₅BrF₃N

Molecular Weight 276.05 g/mol

CAS Number 590371-97-4

Appearance Inquire with supplier

Purity ≥95% (Varies by supplier)

Synthesis and Experimental Protocols
The synthesis of 4-Bromo-3-(trifluoromethyl)quinoline can be achieved through multi-step

reaction sequences. While specific proprietary methods may be employed by commercial

suppliers, general synthetic strategies for related quinoline derivatives can be adapted. Two
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common methods for the construction of the quinoline core are the Pfitzinger reaction and the

Skraup synthesis.

Representative Synthetic Protocol: Pfitzinger-type
Reaction
A plausible synthetic route to 4-Bromo-3-(trifluoromethyl)quinoline could involve a Pfitzinger-

type condensation reaction. This would typically start from a substituted aniline and a β-

ketoester containing the trifluoromethyl group, followed by bromination.

Step 1: Synthesis of 3-(Trifluoromethyl)quinolin-4-ol

Reactants: 2-Aminobenzoic acid and ethyl 4,4,4-trifluoroacetoacetate.

Procedure:

A mixture of 2-aminobenzoic acid and ethyl 4,4,4-trifluoroacetoacetate is heated in a

suitable high-boiling solvent (e.g., Dowtherm A) or under neat conditions.

The reaction is monitored by Thin Layer Chromatography (TLC) or High-Performance

Liquid Chromatography (HPLC) for the disappearance of starting materials.

Upon completion, the reaction mixture is cooled, and the precipitated product is collected

by filtration.

The crude product is washed with a suitable solvent (e.g., ethanol or diethyl ether) to

afford 3-(trifluoromethyl)quinolin-4-ol.

Step 2: Bromination to 4-Bromo-3-(trifluoromethyl)quinoline

Reactants: 3-(Trifluoromethyl)quinolin-4-ol and a brominating agent (e.g., phosphorus

oxybromide (POBr₃) or phosphorus tribromide (PBr₃)).

Procedure:

3-(Trifluoromethyl)quinolin-4-ol is treated with an excess of the brominating agent, either

neat or in a high-boiling inert solvent.
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The reaction mixture is heated to reflux for several hours.

After cooling, the mixture is carefully poured onto crushed ice to quench the excess

brominating agent.

The aqueous mixture is neutralized with a base (e.g., sodium bicarbonate or sodium

hydroxide solution).

The product is extracted with an organic solvent (e.g., ethyl acetate or dichloromethane).

The combined organic layers are dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel to yield 4-Bromo-3-
(trifluoromethyl)quinoline.
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Synthetic Workflow

Starting Materials
(2-Aminobenzoic acid,

Ethyl 4,4,4-trifluoroacetoacetate)
Pfitzinger Reaction

Condensation
3-(Trifluoromethyl)quinolin-4-ol Bromination

(e.g., with POBr₃) 4-Bromo-3-(trifluoromethyl)quinoline
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Potential Anticancer Mechanism of Action

4-Bromo-3-(trifluoromethyl)quinoline
Derivative

Cellular Target
(e.g., Kinase, DNA)

Binding

Inhibition of
Signaling Pathway

Induction of
Apoptosis

Cancer Cell Death
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[https://www.benchchem.com/product/b1278517#commercial-availability-of-4-bromo-3-
trifluoromethyl-quinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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